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Compound of Interest

Compound Name: Methyl 3-(4-formylphenyl)acrylate

Cat. No.: B130799 Get Quote

(E)-Methyl 3-(4-formylphenyl)acrylate, also known as Methyl (E)-p-formylcinnamate, is a

bifunctional organic compound that serves as a crucial building block in the synthesis of a wide

array of complex molecules. Its structure incorporates both an aldehyde and an α,β-

unsaturated ester, making it a versatile intermediate for various chemical transformations,

including Wittig reactions, reductive aminations, and Michael additions. This guide provides an

in-depth overview of its commercial availability, physicochemical properties, synthesis

protocols, and its potential applications in drug discovery and materials science.

Commercial Availability
(E)-Methyl 3-(4-formylphenyl)acrylate is available from several chemical suppliers, catering

to research and development needs. The purity and available quantities vary by supplier.
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Supplier Purity
Available
Quantities

CAS Number Reference

Guidechem 98.5% MOQ: 1 Kilogram 58045-41-3 [1]

AstaTech Inc.

(via Neta

Scientific)

98% 1 g 58045-41-3 [2]

Sigma-Aldrich

(Leyan)
97% Not specified 58045-41-3

SJZ Chem-

Pharm
Not specified Not specified 58045-41-3 [3]

Physicochemical and Spectroscopic Data
The compound's properties are well-characterized, providing researchers with essential data

for its use and analysis.
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Property Value Reference

IUPAC Name
methyl (2E)-3-(4-

formylphenyl)-2-propenoate

Synonyms Methyl (E)-p-formylcinnamate [1]

CAS Number 58045-41-3 [1]

Molecular Formula C₁₁H₁₀O₃ [4]

Molecular Weight 190.19 g/mol

Physical Form Solid

Melting Point 79-84 °C [1][5]

Purity 97-98.5% [1][2]

Storage Temperature 2-8°C, under nitrogen

InChI Key
KVXMLLMZXPRPNG-

VOTSOKGWSA-N

¹H NMR (400 MHz, CDCl₃) δ

(ppm)

10.02 (s, 1H), 7.89 (d, J = 8.0

Hz, 2H), 7.72 (d, J = 16.4 Hz,

1H), 7.67 (d, J = 8.0 Hz, 2H),

6.55 (d, J = 16.0 Hz, 1H), 3.82

(s, 3H)

[5]

Experimental Protocols
The synthesis of (E)-Methyl 3-(4-formylphenyl)acrylate can be achieved through several

methods. The Palladium-catalyzed Heck reaction is a common and efficient approach.

Synthesis via Oxidative Heck Reaction[6]
This protocol describes the synthesis from 4-formylphenylboronic acid and methyl acrylate.

Materials:

4-formylphenylboronic acid
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Methyl acrylate

Palladium(II) acetate (Pd(OAc)₂)

Dimethylformamide (DMF)

Ethyl acetate (EtOAc)

Water

Brine

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Equipment:

Round-bottom flask

Magnetic stirrer and stir bar

Heating mantle or oil bath

Condenser

Separatory funnel

Rotary evaporator

Procedure:

To a round-bottom flask, add 4-formylphenylboronic acid (1.0 mmol), methyl acrylate (1.2

mmol), and Palladium(II) acetate (5 mol%).

Add dimethylformamide (DMF) (5 mL) to the flask to dissolve the reagents.

Stir the reaction mixture at 80 °C for approximately 12 hours under an inert atmosphere.
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After cooling to room temperature, dilute the reaction mixture with ethyl acetate (20 mL).

Wash the organic layer sequentially with water (2 x 10 mL) and brine (10 mL).

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by flash column chromatography on silica gel (eluent: petroleum

ether/ethyl acetate) to yield (E)-Methyl 3-(4-formylphenyl)acrylate.
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Reaction Setup

Reaction

Workup

Purification

Combine Reactants:
- 4-formylphenylboronic acid (1.0 mmol)

- Methyl acrylate (1.2 mmol)
- Pd(OAc)₂ (5 mol%)

- DMF (5 mL)

Stir at 80 °C
for 12 hours

Cool to RT

Dilute with EtOAc

Wash with Water & Brine

Dry over Na₂SO₄

Concentrate

Flash Column Chromatography
(Silica Gel)

(E)-Methyl 3-(4-formylphenyl)acrylate
(Final Product)

Click to download full resolution via product page

Caption: Synthesis workflow for (E)-Methyl 3-(4-formylphenyl)acrylate.
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Applications in Drug Discovery
The acrylate scaffold is present in numerous biologically active compounds. Cinnamic acid

derivatives and related structures have demonstrated a range of therapeutic properties,

including anti-inflammatory, antioxidant, and antitumor effects.[6][7]

Intermediate for Antiproliferative Agents
(E)-Methyl 3-(4-formylphenyl)acrylate is an ideal starting material for synthesizing novel

therapeutic agents. The aldehyde group can be readily converted into various functionalities to

create libraries of derivatives for screening. For instance, recent studies have focused on

designing acrylate derivatives as analogues of Combretastatin A-4 (CA-4), a potent natural

product that inhibits tubulin polymerization.[8] These synthetic analogues aim to disrupt

microtubule dynamics in cancer cells, leading to cell cycle arrest and apoptosis.

The general workflow for developing such agents from the title compound is outlined below.
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(E)-Methyl 3-(4-formylphenyl)acrylate
(Starting Material)

Chemical Derivatization
(e.g., Wittig, Knoevenagel, Reductive Amination)

Library of Novel
Acrylate Derivatives

In Vitro Screening
(e.g., Antiproliferative Assays on Cancer Cell Lines)

Identification of
'Hit' Compounds

Mechanism of Action Studies
(e.g., Tubulin Polymerization Assay)

Lead Optimization

Preclinical Candidate
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Caption: Drug discovery workflow using the target compound.
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Potential Mechanism of Action: Tubulin Polymerization
Inhibition
Many acrylate-based anticancer agents function by interfering with the polymerization of

tubulin, a critical component of the cytoskeleton involved in cell division.[8][9] By binding to

tubulin subunits (typically at the colchicine-binding site), these compounds prevent the

formation of microtubules. This disruption triggers the mitotic spindle assembly checkpoint,

leading to cell cycle arrest in the G2/M phase and subsequent induction of apoptosis.

Cancer Cell

Acrylate Derivative
(Drug)

Binding to Colchicine Site
on β-Tubulin

α/β-Tubulin Dimers

Inhibition of
Microtubule Polymerization

Disruption of
Mitotic Spindle

Cell Cycle Arrest
(G2/M Phase)

Apoptosis
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Caption: Pathway for tubulin polymerization inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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